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Compound of Interest

Compound Name: 3-Ethoxypropionitrile

Cat. No.: B165598 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 3-Ethoxypropionitrile in a laboratory setting. Researchers, scientists,

and drug development professionals are advised to adhere to these procedures to ensure a

safe and compliant work environment.

Immediate Safety and Handling Precautions
3-Ethoxypropionitrile is a combustible liquid that can cause skin and serious eye irritation.

Proper personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, must be worn at all times when handling this chemical. Work should

be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.

In case of accidental contact, immediately flush the affected skin or eyes with copious amounts

of water for at least 15 minutes and seek medical attention. For spills, absorb the material with

an inert, non-combustible absorbent and dispose of it as hazardous waste.

Quantitative Data Summary
For easy reference, the key quantitative data for 3-Ethoxypropionitrile are summarized in the

table below.
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Property Value

CAS Number 2141-62-0

Molecular Formula C5H9NO

Molecular Weight 99.13 g/mol [1]

Boiling Point 185.62°C (estimated)[2]

Density 0.891 g/cm³[2]

Flash Point 63°C

Step-by-Step Disposal Protocol
The disposal of 3-Ethoxypropionitrile must comply with all local, state, and federal

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[3][4] The following is a step-by-step guide for its proper disposal in a laboratory setting:

Waste Identification and Classification:

3-Ethoxypropionitrile is classified as a hazardous waste due to its ignitability (flash point

< 60°C is considered ignitable by the EPA).[5]

It should not be mixed with other waste streams unless compatibility is confirmed.

Waste Collection and Storage:

Collect waste 3-Ethoxypropionitrile in a designated, properly labeled, and sealed

container. The container should be made of a compatible material (e.g., high-density

polyethylene) and kept closed when not in use.

The label must clearly state "Hazardous Waste" and "3-Ethoxypropionitrile".

Store the waste container in a designated satellite accumulation area within the laboratory,

away from sources of ignition and incompatible materials.

Waste Segregation:
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Do not mix 3-Ethoxypropionitrile with incompatible materials such as strong oxidizing

agents, acids, or bases.

Keep flammable liquid waste separate from other waste categories.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS or contractor with an accurate description of the waste, including its

composition and volume.

Documentation:

Maintain a record of the amount of 3-Ethoxypropionitrile waste generated and the date

of disposal, in accordance with your institution's policies and regulatory requirements.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethoxypropionitrile.
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3-Ethoxypropionitrile Disposal Workflow

Start: Have 3-Ethoxypropionitrile Waste?

Identify as Hazardous Waste
(Flammable Liquid)

Collect in a Labeled,
Sealed Container

Segregate from
Incompatible Wastes

Store in Satellite
Accumulation Area

Contact Environmental
Health & Safety (EHS)

Provide Waste Information
to EHS

Yes

Schedule Waste Pickup

Document Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Ethoxypropionitrile.
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By following these procedures, laboratory personnel can ensure the safe handling and

compliant disposal of 3-Ethoxypropionitrile, contributing to a secure and environmentally

responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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